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Compound of Interest

Compound Name: TINUVIN-1130

Cat. No.: B185860

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of TINUVIN-1130, a
hydroxyphenylbenzotriazole ultraviolet (UV) absorber. The information is curated for a scientific
audience, with a focus on its technical data, experimental evaluation, and a discussion of its
primary applications and potential, albeit currently unexplored, relevance to broader chemical
and biological research.

Core Chemical and Physical Properties

TINUVIN-1130 is a liquid UV absorber primarily utilized in industrial applications to protect
materials from photodegradation.[1][2] Its chemical structure, a substituted benzotriazole, is
designed for high permanence and performance in demanding conditions.[1][3]

Table 1: Physicochemical Properties of TINUVIN-1130
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Property Value Source(s)

CAS Number 104810-48-2 [3][4]

Light yellow to light amber
Appearance ] o [3][4]
viscous liquid

Chemical Class Hydroxyphenylbenzotriazole [11[3]
Boiling Point 166 °C (0.011 kPa) [4]
Density 1.17 g/cm3 (at 20 °C) [3]
Dynamic Viscosity 7400 mPa.s (at 20 °C) [3]
Flash Point 218 °C [4]
Thermal Decomposition > 250 °C [4]
Water Solubility Insoluble [4]

Table 2: Solubility Profile of TINUVIN-1130 in Various Solvents ( g/100 g solution at 20 °C)

Solvent Solubility Source(s)
Butylcarbitol > 50 [3]
Butanol > 50 [3]
Butylacetate > 50 [3]
Ethylglycol > 50 [3]
1-methoxypropylacetate-2 > 50 [3]
Methylethylketone > 50 [3]
Xylene > 50 [3]
Hexanedioldiacrylate > 50 [3]
Trimethylolpropanetriacrylate > 50 [3]

Mechanism of Action and Spectroscopic Data
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TINUVIN-1130 functions by absorbing harmful UV radiation and dissipating it as thermal
energy, thereby preventing the photo-oxidation of the material it is incorporated into. The
hydroxyphenylbenzotriazole moiety is key to this mechanism, which involves an intramolecular
hydrogen bond that facilitates the rapid and reversible conversion of electronic energy.

While detailed NMR, IR, and mass spectrometry data are not readily available in the public
domain, the UV-visible spectrum demonstrates its strong absorbance in the UV-A and UV-B
regions, which is critical for its function as a photostabilizer.[5] A representative UV
transmittance spectrum in toluene shows that increasing concentrations of TINUVIN-1130 lead
to a significant reduction in UV light transmission, particularly in the 300-400 nm range.[3][6]
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Mechanism of UV energy dissipation by a hydroxyphenylbenzotriazole.

Experimental Protocols for Performance Evaluation

Detailed experimental protocols for TINUVIN-1130 are not published in peer-reviewed
literature. However, a generalized protocol for evaluating the performance of UV absorbers in
coatings and polymers can be described based on established industry standards such as
ASTM G154, ASTM G155, and I1SO 4892-2.[7][8][9]

Generalized Protocol for Accelerated Weathering Testing

1. Sample Preparation:

» Prepare polymer or coating samples with varying concentrations of TINUVIN-1130 (e.g.,
0.5%, 1.0%, 2.0% w/w).

e Include a control sample with no UV absorber.

o For coatings, apply to standardized panels (e.g., steel or aluminum) and cure as specified.[7]
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Condition all samples at standard conditions (e.g., 23°C, 50% relative humidity) for at least
48 hours.[8]

. Initial Characterization:
Measure the initial color of all samples using a spectrophotometer (CIELAB Lab* values).[7]
Measure the initial gloss at various angles (e.g., 20°, 60°, 85°) using a gloss meter.[7]

Obtain initial spectroscopic data (e.g., ATR-FTIR) to establish a baseline of the chemical
structure.[10]

. Accelerated Weathering Exposure:
Place the samples in an accelerated weathering chamber (e.g., QUV or Xenon-arc).[7][8]

Expose the samples to alternating cycles of UV radiation and moisture at controlled,
elevated temperatures. A typical cycle might be 8 hours of UV exposure at 60°C followed by
4 hours of condensation at 50°C.[7]

The total exposure duration can range from 500 to over 2000 hours.[7]
. Periodic Evaluation:
At predetermined intervals (e.g., every 250 hours), remove the samples for evaluation.
Measure the color and calculate the total color difference (AE*).[7]
Measure the gloss and calculate the percent gloss retention.[7]

Conduct visual inspections for physical degradation such as cracking, blistering, or chalking.

[7]

Acquire ATR-FTIR spectra to monitor chemical changes, such as the formation of carbonyl
groups, which indicate polymer degradation.[10][11]
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Workflow for evaluating UV absorber performance.

Synergistic Effects with Hindered Amine Light
Stabilizers (HALS)
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TINUVIN-1130 is often used in combination with Hindered Amine Light Stabilizers (HALS) to
achieve synergistic protection.[3][4][6] While TINUVIN-1130 absorbs UV radiation, HALS
function by scavenging free radicals that are formed during photodegradation. This dual-
protection mechanism is highly effective in preventing gloss reduction, cracking, blistering, and

color change in coatings.[3][4][6]
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Synergistic action of TINUVIN-1130 and HALS.

Toxicological Profile

Table 3: Summary of Toxicological Data for TINUVIN-1130
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Endpoint Result Species Source(s)
Acute Oral Toxicity LD50 > 2000 mg/kg Rat [12]
Acute Dermal Toxicity LD50 > 2000 mg/kg Rat [12]
Skin Irritation Non-irritant Rabbit [12]
Eye Irritation Non-irritant Rabbit [12]
Skin Sensitization May cause an allergic Guinea pig [12]

skin reaction

LC50 (96h) 2.8 mgl/!

) o (Toxic to aquatic life Oncorhynchus mykiss
Aquatic Toxicity ) ) ) [12]
with long lasting (Rainbow Trout)

effects)
o ] Bacteria, Mammalian
Mutagenicity Not mutagenic [12]
cell culture
No suspicion of a
Carcinogenicity carcinogenic effect in - [12]

humans

Relevance to Drug Development and Biological
Research

Currently, TINUVIN-1130 is manufactured and used as an industrial chemical for material
stabilization. There is no evidence in the scientific literature to suggest its use or evaluation in
any drug development or therapeutic context. Its low water solubility and primary function as a
UV absorber for polymers make it an unlikely candidate for direct pharmaceutical applications.

However, for researchers in drug development, the benzotriazole scaffold itself is of significant
interest. Benzotriazole derivatives have been explored for a wide range of pharmacological
activities, including antimicrobial, anti-inflammatory, and anticancer properties.[13][14] This is
due to the versatile chemistry of the benzotriazole ring system, which allows for the synthesis
of diverse molecular structures.
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A recent study highlighted that some benzotriazole UV stabilizers (not specifically TINUVIN-
1130) can interact with the epidermal growth factor receptor (EGFR), a key target in cancer
therapy.[13] The study found that certain chlorinated benzotriazoles could inhibit EGFR
signaling.[13] While these findings are intriguing and may open new avenues for research, it is
crucial to emphasize that they do not directly apply to TINUVIN-1130 and that its biological
effects have not been studied in this context.

Conclusion

TINUVIN-1130 is a high-performance liquid UV absorber with well-documented efficacy in the
stabilization of coatings and polymers. Its technical profile is characterized by excellent
photostability, thermal stability, and solubility in a wide range of organic solvents. While its
primary application is firmly in the industrial sector, the core benzotriazole structure is a
versatile scaffold in medicinal chemistry. For the drug development professional, TINUVIN-
1130 itself holds no current therapeutic relevance. However, the broader class of benzotriazole
compounds and their potential interactions with biological systems, as highlighted by recent
research on other UV stabilizers, may warrant future scientific investigation. It is imperative that
any such research be conducted with a clear understanding of the distinct chemical nature and
toxicological profile of each specific benzotriazole derivative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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